Cas no 306977-99-1 (N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide)

• Product Name: N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide
• CAS No: 306977-99-1
• MF: C₂₈H₃₀N₄O₄
• MW: 486.562206745148
• CID: 5710719
• PubChem ID: 2768889
• Update Time: 2025-05-20

N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide
• AKOS005080273
• 12H-902
• 306977-99-1
• Oprea1_637194
• N-[(2,3-diphenyltetrahydro-5-isoxazolyl)methyl]-1-(4-nitrophenyl)-4-piperidinecarboxamide
• N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide

• Inchi： 1S/C28H30N4O4/c33-28(22-15-17-30(18-16-22)23-11-13-25(14-12-23)32(34)35)29-20-26-19-27(21-7-3-1-4-8-21)31(36-26)24-9-5-2-6-10-24/h1-14,22,26-27H,15-20H2,(H,29,33)
• InChI Key： CSXIPRMXWPTRKN-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2CCN(C3C=CC(=CC=3)[N+](=O)[O-])CC2)=O)CC(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 486.22670545g/mol
• Monoisotopic Mass: 486.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 90.6Ų

Additional information on N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide

Introduction to N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide and Its Significance in Modern Chemical Research

N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide, a compound with the CAS number 306977-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of oxazolidinone and piperidine scaffolds, which are well-documented for their pharmacological properties. The presence of a 4-nitrophenyl moiety further enhances its potential as a bioactive molecule, making it a subject of considerable interest in drug discovery and development.

The compound's structure is characterized by a central piperidine ring substituted with a carboxamide group at the 4-position. This substitution pattern is strategically important, as it can influence both the solubility and binding affinity of the molecule. The oxazolidinone component, on the other hand, introduces a cyclic amide functionality that can modulate the compound's interactions with biological targets. Such structural features are often exploited to achieve desired pharmacokinetic profiles and therapeutic effects.

In recent years, there has been growing interest in molecules that incorporate both piperidine and oxazolidinone moieties due to their demonstrated efficacy in various pharmacological applications. For instance, piperidine derivatives are frequently found in antipsychotic and antihistaminic drugs, while oxazolidinone-based compounds have shown promise in antibiotic development. The combination of these two motifs in N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide suggests that it may exhibit multiple biological activities simultaneously.

The 4-nitrophenyl group is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their potential therapeutic benefits. The nitro group can serve as a pharmacophore, influencing the molecule's reactivity and interaction with biological systems. Additionally, the electron-withdrawing nature of the nitro group can enhance the compound's binding affinity to certain targets. This feature makes N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide a promising candidate for further investigation.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds that combine multiple pharmacophoric elements are often more versatile and can offer advantages over single-target agents. The unique combination of piperidine, oxazolidinone, and nitrophenyl groups in this compound positions it as a valuable scaffold for developing novel therapeutics. By exploring its chemical space, researchers can identify derivatives with enhanced potency and improved safety profiles.

The synthesis of N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide involves multiple steps that require precise control over reaction conditions. The formation of the oxazolidinone ring is particularly critical, as it must be achieved without introducing unwanted byproducts. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, may be employed to ensure high yields and enantioselectivity.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The interaction between the 4-nitrophenyl group and biological targets appears to be particularly important in mediating its effects. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Compounds like N-[(2,3-Diphenyl-1,2-oxazolidin-5-yl)methyl]-1-(4-nitrophenyl)piperidine-4-carboxamide exemplify the innovative approaches being taken to address unmet medical needs. By leveraging structural diversity and advanced synthetic methodologies, scientists are paving the way for the development of next-generation drugs that offer improved efficacy and safety.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process significantly. These tools allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. In the case of N-[(2,3-Diphenyl-1,2-oxazolidin-5-yll)methyl]-1-(4-nitrophenyl)piperidinecarboxamide], computational studies can help identify optimal synthetic routes and predict its interactions with biological targets.

The future prospects for this compound are promising. As more data becomes available on its biological activity and pharmacokinetic properties, it may emerge as a lead compound for further development. Collaborative efforts between academic researchers and industry scientists will be crucial in translating this initial promise into tangible therapeutic benefits for patients.